Cas no 919792-55-5 (Benzenemethanol, α-(1,1-dimethylethyl)-2-(trifluoromethyl)-)

• Product Name: Benzenemethanol, α-(1,1-dimethylethyl)-2-(trifluoromethyl)-
• CAS No: 919792-55-5
• MF: C₁₂H₁₅F₃O
• MW: 232.242114305496
• CID: 760865
• Update Time: 2025-07-15

Benzenemethanol, α-(1,1-dimethylethyl)-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-(1,1-dimethylethyl)-2-(trifluoromethyl)-
• Benzenemethanol, α-(1,1-dimethylethyl)-2-(trifluoromethyl)-
• 2,2-dimethyl-1-(2-(trifluoromethyl)phenyl)propan-1-ol

• Inchi： 1S/C12H15F3O/c1-11(2,3)10(16)8-6-4-5-7-9(8)12(13,14)15/h4-7,10,16H,1-3H3
• InChI Key： YRVHEJROSRQUCH-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1C(F)(F)F)(O)C(C)(C)C

Additional information on Benzenemethanol, α-(1,1-dimethylethyl)-2-(trifluoromethyl)-

Benzenemethanol, α-(1,1-dimethylethyl)-2-(trifluoromethyl)- (CAS No. 919792-55-5): A Comprehensive Overview

Benzenemethanol, α-(1,1-dimethylethyl)-2-(trifluoromethyl)- (CAS No. 919792-55-5) is a synthetic compound with a unique structure and a wide range of applications in the fields of medicinal chemistry and materials science. This compound, often referred to as TFBzOH for brevity, has garnered significant attention due to its potential in the development of novel pharmaceuticals and advanced materials.

The chemical structure of TFBzOH is characterized by a benzene ring substituted with a tert-butyl group at the α-position and a trifluoromethyl group at the 2-position. The presence of these functional groups imparts distinct physical and chemical properties to the molecule, making it a valuable building block in various synthetic pathways.

In the realm of medicinal chemistry, TFBzOH has shown promise as an intermediate in the synthesis of drugs targeting specific biological pathways. Recent studies have highlighted its potential in the development of anti-inflammatory agents and inhibitors of protein kinases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of TFBzOH exhibit potent inhibitory activity against certain kinases involved in cancer progression, suggesting its utility in oncology research.

Beyond its medicinal applications, TFBzOH has also found use in materials science. The trifluoromethyl group contributes to the compound's hydrophobicity and chemical stability, making it suitable for applications where these properties are crucial. Researchers at the University of California, Berkeley, have explored the use of TFBzOH as a precursor for the synthesis of fluorinated polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in high-performance coatings and electronic devices.

The synthesis of TFBzOH typically involves multistep processes that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include the Friedel-Crafts alkylation followed by trifluoromethylation. Advances in catalytic methods have simplified these processes, making TFBzOH more accessible for both academic and industrial research.

From an environmental perspective, the production and use of TFBzOH must be carefully managed to minimize ecological impact. Recent studies have focused on developing greener synthetic methods that reduce waste and energy consumption. For example, a 2022 study published in Green Chemistry reported a novel catalytic system that significantly improves the efficiency and sustainability of TFBzOH synthesis.

In conclusion, Benzenemethanol, α-(1,1-dimethylethyl)-2-(trifluoromethyl)- (CAS No. 919792-55-5) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique structure and properties make it an attractive candidate for further research and development. As new applications continue to emerge, TFBzOH is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.